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Compound of Interest

Compound Name: H-9 dihydrochloride

Cat. No.: B2765343

Essential Safety and Handling Guide for H-9
Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of H-9 dihydrochloride. It is designed to be a preferred resource for laboratory safety, offering
procedural guidance to build deep trust and provide value beyond the product itself. The
following operational and disposal plans are based on best practices for handling potent
chemical compounds and draw upon safety data for closely related isoquinolinesulfonamide
protein kinase inhibitors due to the absence of a publicly available, comprehensive Safety Data
Sheet (SDS) for H-9 dihydrochloride itself.

Quantitative Safety Data

The following table summarizes key quantitative data pertinent to the safe handling of H-9
dihydrochloride and related compounds. This information is critical for risk assessment and
the implementation of appropriate safety controls in a laboratory setting.
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Parameter

Value

Source | Comment

Chemical Formula

C11H13N302S - 2HCI

[1]

Molecular Weight

324.2 g/mol

[2]

Appearance

Solid

[3]

Inhibitor Constants (Ki)

PKA: 1.9 uM, PKG: 0.9 pM,
PKC: 18 uM, CaMK II: 60 uM

Storage Temperature

-20°C

[4]

Solubility

DMSO: 10 mg/mL, PBS (pH
7.2): 10 mg/mL

[1]

Mechanism of Action: Protein Kinase Inhibition

H-9 dihydrochloride is a broad-spectrum protein kinase inhibitor. It competitively inhibits

several kinases, including Protein Kinase A (PKA), Protein Kinase G (PKG), and Protein Kinase

C (PKC), by acting on their catalytic subunits.[1] This inhibition disrupts downstream signaling

pathways that are dependent on the phosphorylation of target proteins by these kinases. Such

pathways are crucial for a multitude of cellular processes, including growth, differentiation, and

metabolism.
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Caption: H-9 dihydrochloride inhibits protein kinases, blocking downstream signaling.

Operational Plan: Handling H-9 Dihydrochloride

This plan provides a step-by-step guide for the safe handling of H-9 dihydrochloride powder
in a laboratory setting.

=

. Engineering Controls and Work Area Preparation:

» Always handle H-9 dihydrochloride powder within a certified chemical fume hood,
biological safety cabinet, or a glove box to minimize inhalation exposure.[5]

o Ensure that an eyewash station and a safety shower are readily accessible and have been
recently tested.[6]

o The work area should be clean and free of clutter.[6] Cover the work surface with absorbent,
disposable bench paper.

2. Personal Protective Equipment (PPE):

o Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against
splashes.[7]

e Hand Protection: Wear compatible, chemical-resistant gloves (e.g., nitrile). Change gloves
immediately if they become contaminated, and always before leaving the work area.[4]

o Body Protection: A lab coat or a disposable gown should be worn to protect street clothing.
Ensure it is fully buttoned.

o Respiratory Protection: If there is a risk of aerosolization outside of a ventilated enclosure, a
NIOSH-approved respirator is required.

3. Weighing and Reconstitution:

» When weighing the powder, do so within the fume hood or a balance enclosure to prevent
airborne dissemination.[5]
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Use a dedicated, clean spatula for transferring the powder.

To reconstitute, slowly add the solvent to the vial containing the H-9 dihydrochloride
powder to avoid splashing. Cap the vial securely before mixing.

. Experimental Use:

All procedures involving H-9 dihydrochloride, including dilutions and aliquoting, should be
performed in the fume hood.

Keep all containers of H-9 dihydrochloride sealed when not in use.
. Post-Handling Procedures:

Thoroughly decontaminate all surfaces and equipment that may have come into contact with
the compound.

Wash hands thoroughly with soap and water after handling is complete and before leaving
the laboratory.[4]

Disposal Plan
Proper disposal of H-9 dihydrochloride and associated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: All solid waste contaminated with H-9 dihydrochloride, including used gloves,
bench paper, and empty vials, should be collected in a dedicated, clearly labeled hazardous
waste container.

Liquid Waste: Unused solutions of H-9 dihydrochloride and contaminated solvents should
be collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do
not pour this waste down the drain.[4]

. Container Management:
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Use waste containers that are compatible with the chemical properties of H-9
dihydrochloride and any solvents used.

Keep waste containers closed except when adding waste.

Store waste containers in a designated secondary containment area away from general lab
traffic.

. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of chemical waste.
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Caption: Workflow for the safe handling of H-9 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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